![molecular formula C14H18F3N5O2S B2889555 1-methyl-N-(2-(3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethyl)-1H-imidazole-4-sulfonamide CAS No. 1797244-81-5](/img/structure/B2889555.png)
1-methyl-N-(2-(3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethyl)-1H-imidazole-4-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, starting with the formation of the imidazole ring, followed by the introduction of the sulfonamide and trifluoromethyl groups. Without specific literature or patents, it’s difficult to provide a detailed synthesis analysis .Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the imidazole ring, which is a five-membered ring containing two nitrogen atoms, would likely contribute to the compound’s stability and reactivity .Chemical Reactions Analysis
The chemical reactions that this compound might undergo would depend on the conditions and the other compounds present. The imidazole ring, for example, is aromatic and therefore relatively stable, but it can participate in reactions with electrophiles or nucleophiles .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the sulfonamide group could make the compound more polar and therefore more soluble in water .Scientific Research Applications
Synthesis and Characterization
1-Methyl-N-(2-(3-(Trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethyl)-1H-imidazole-4-sulfonamide is a compound that has been investigated for its potential in various fields of scientific research. This compound, due to its structural complexity, has been explored in the synthesis and characterization of new chemical entities that exhibit a range of biological activities.
Potential Therapeutic Applications
Studies have shown that derivatives of this compound exhibit significant anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. For instance, synthesized derivatives have demonstrated potential as therapeutic agents by showing anti-inflammatory and analgesic activities without causing tissue damage in the liver, kidney, colon, and brain, compared to untreated controls or other compounds such as celecoxib (Ş. Küçükgüzel et al., 2013). Moreover, certain derivatives displayed modest inhibition of HCV NS5B RdRp activity, suggesting their potential in antiviral therapy.
Antimicrobial and Antiproliferative Properties
The synthesis of novel heterocyclic compounds containing a sulfonamido moiety, which includes the structure of this compound, has been aimed at developing new antibacterial agents. Some of these newly synthesized compounds were found to have high antimicrobial activities, highlighting their potential use as antibacterial agents (M. E. Azab, M. Youssef, E. A. El-Bordany, 2013).
Contribution to Synthetic Chemistry
This compound and its derivatives also contribute significantly to synthetic chemistry, offering new methodologies for the synthesis of complex molecules. For example, they have been used in the development of new synthesis routes for sulfonamide-based hybrid compounds, which are crucial for designing more effective drugs with sulfonamide structures (Shakila Ghomashi, Reihane Ghomashi, H. Aghaei, A. Massah, 2022).
Antioxidant Activities
Furthermore, research into sulfonamide-linked compounds, including derivatives of the mentioned chemical structure, has indicated their potential as antioxidants. Specific derivatives have shown high antioxidant activity, which could be beneficial in developing therapeutic agents aimed at reducing oxidative stress (A. Padmaja et al., 2014).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
1-methyl-N-[2-[3-(trifluoromethyl)-4,5,6,7-tetrahydroindazol-1-yl]ethyl]imidazole-4-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18F3N5O2S/c1-21-8-12(18-9-21)25(23,24)19-6-7-22-11-5-3-2-4-10(11)13(20-22)14(15,16)17/h8-9,19H,2-7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MHDDTRXETMHBLF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(N=C1)S(=O)(=O)NCCN2C3=C(CCCC3)C(=N2)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18F3N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.